Cas no 66156-62-5 (1-methyl-2-(prop-2-yn-1-ylsulfanyl)-1H-imidazole hydrobromide)

• Product Name: 1-methyl-2-(prop-2-yn-1-ylsulfanyl)-1H-imidazole hydrobromide
• CAS No: 66156-62-5
• MF: C₇H₉BrN₂S
• MW: 233.128759145737
• CID: 1711038
• PubChem ID: 3050297
• Update Time: 2025-04-21

1-methyl-2-(prop-2-yn-1-ylsulfanyl)-1H-imidazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(prop-2-yn-1-ylsulfanyl)-1H-imidazole hydrobromide
• 1-methyl-2-prop-2-ynylsulfanylimidazole,hydrobromide
• 1-Methyl-2-(prop-2'-ynyl)mercaptoimidazole hydrobromide
• Imidazole, 1-methyl-2-(prop-2-ynyl)thio-, hydrobromide
• 66156-62-5
• DTXSID80216349

• Inchi： 1S/C7H8N2S.BrH/c1-3-6-10-7-8-4-5-9(7)2;/h1,4-5H,6H2,2H3;1H
• InChI Key： RYJSADNDAOFNOH-UHFFFAOYSA-N
• SMILES： Br.S(CC#C)C1=NC=CN1C

Computed Properties

• Exact Mass: 231.96707
• Monoisotopic Mass: 231.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 17.82